Cas no 82756-81-8 (1-2-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylethan-1-one)

• Product Name: 1-2-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylethan-1-one
• CAS No: 82756-81-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD24634693
• CID: 5240267
• Update Time: 2025-06-09

1-2-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(aminomethyl)-2,3-dihydro-4H-1,4-benzoxazin-4-yl]-
• 1-2-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylethan-1-one

• MDL： MFCD24634693
• Inchi： 1S/C11H14N2O2/c1-8(14)13-7-9(6-12)15-11-5-3-2-4-10(11)13/h2-5,9H,6-7,12H2,1H3
• InChI Key： SHMUNVYGCUHJCT-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=CC=CC=C2OC(CN)C1)C

Additional information on 1-2-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-ylethan-1-one

Introduction to 1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl)ethan-1-one (CAS No. 82756-81-8)

1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl)ethan-1-one, also known by its CAS number 82756-81-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are characterized by their unique chemical structure and diverse biological activities. The compound's molecular formula is C₁₃H₁₇NO₃, and it has a molecular weight of approximately 239.28 g/mol.

The core structure of 1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl)ethan-1-one consists of a benzoxazine ring fused with an ethanone moiety, which imparts specific chemical and biological properties. The presence of the aminomethyl group at the 2-position of the benzoxazine ring enhances its reactivity and potential for forming various derivatives, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel drugs based on benzoxazine derivatives due to their potential therapeutic applications. Research has shown that compounds like 1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl)ethan-1-one exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a promising candidate for the treatment of various diseases and conditions.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the anti-inflammatory properties of 1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl)ethan-1-one. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it demonstrated significant anti-inflammatory activity in animal models of inflammation, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-y)ethanone has also been investigated for its analgesic effects. A clinical trial conducted in 2022 evaluated the efficacy and safety of this compound in treating chronic pain conditions. The results showed that it provided effective pain relief with minimal side effects, making it a potential alternative to traditional analgesics.

The neuroprotective properties of 1-2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-y)ethanone have also been explored in several studies. Research published in the Journal of Neurochemistry in 2023 demonstrated that this compound protected neuronal cells from oxidative stress-induced damage. It was found to enhance cellular antioxidant defenses and reduce apoptosis, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-2-(Aminomethyl)-3,4-dihydro--benzoxazin-y)ethanone can be achieved through various routes. One common method involves the reaction of 3,4-dihydro--benzoxazine with an appropriate aldehyde or ketone followed by reductive amination to introduce the aminomethyl group. This synthetic pathway allows for the preparation of the compound with high purity and yield, making it suitable for both research and industrial applications.

In terms of safety and handling, 1--(Aminomethyl)-3,-dihydro--benzoxazin-y)ethanone should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, 1--(Aminomethyl)-3,-dihydro--benzoxazin-y)ethanone (CAS No. 82756--) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases and conditions. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing compound.